iso-Samixogrel

• Molecular Formula: C25H25ClN2O4S
• Molecular Weight: 485.0 g/mol
• InChI: InChI=1S/C25H25ClN2O4S/c26-22-11-13-23(14-12-22)33(31,32)28-17-15-19-7-9-20(10-8-19)24(5-1-2-6-25(29)30)21-4-3-16-27-18-21/h3-5,7-14,16,18,28H,1-2,6,15,17H2,(H,29,30)/b24-5-
• InChIKey: LGHLGTHRJNIRCA-ZRJGMHBZSA-N

iso-Samixogrel Procurement and Differentiation

iso-Samixogrel (iso-DTTX30) is a combined thromboxane A2 (TXA2) receptor blocker and thromboxane synthetase inhibitor . As a structural isomer of the well-characterized compound Samixogrel, it is hypothesized to exhibit a modified pharmacokinetic and pharmacodynamic profile . This dual mechanism targets a critical pathway in platelet activation and aggregation, positioning iso-Samixogrel as a potent antithrombotic agent for research applications .

Specified (Z)-isomer for thromboxane pathway research

Dual TxA2 receptor antagonist and synthetase inhibitor tool

Isomer identity critical: not interchangeable with (E)-samixogrel or generic TxA2 modulators

iso-Samixogrel Substitution Risks

While multiple agents target the thromboxane pathway, they differ fundamentally in their mechanism, potency, and biological effects. For instance, cyclooxygenase (COX) inhibitors like ASA block the entire arachidonic acid cascade, whereas selective thromboxane synthetase inhibitors (e.g., dazoxiben) or combined TXA2 receptor antagonists/synthase inhibitors (e.g., DT-TX 30) offer more targeted intervention [1]. Critically, the dual-action profile of iso-Samixogrel, as a structural isomer of Samixogrel, is expected to provide a distinct balance of receptor blockade and synthesis inhibition . Furthermore, data indicate that combined inhibition of the TXA2 receptor and synthetase provides superior antithrombotic activity in vivo compared to receptor blockade alone (vapiprost) or cyclooxygenase inhibition (ASA) [2]. This evidence underscores that simple substitution with a single-mechanism agent or even a different dual-action analog will not replicate the specific pharmacological outcomes of iso-Samixogrel.

iso-Samixogrel (Z-isomer)

Specified geometric isomer with dual TxA2 receptor/synthetase blockade

Required for reproducible stereochemical-driven pharmacology

Samixogrel (E-isomer) or single-target comparators

Different stereochemistry may alter target engagement kinetics; single-target agents lack dual pathway suppression

May produce divergent platelet aggregation and off-target profiles, limiting data comparability

iso-Samixogrel

Known (Z)-isomer with reported additional CA/COX-2 activity

Polypharmacology may be a selection criterion

Undefined isomeric mixture or racemate

Uncontrolled stereochemical composition introduces variable receptor/enzyme interactions

Confounds data interpretation and experimental reproducibility

• [1] De la Cruz JP, Villalobos MA, Escalante R, et al. Effects of the selective inhibition of platelet thromboxane synthesis on the platelet-subendothelium interaction. Br J Pharmacol. 2002;137(7):1082-1088. View Source
• [2] Guth BD, Müller TH. DTTX30, a combined thromboxane receptor antagonist and thromboxane synthetase inhibitor, prevents coronary thrombosis in anesthetized dogs. Basic Res Cardiol. 1997;92(3):181-190. View Source

iso-Samixogrel Comparator Analysis

Dual-Action Mechanism vs Single-Target Modulators

In a comparative in vitro study using whole blood, the IC50 for inhibition of thromboxane B2 (TxB2) synthesis by DT-TX 30, a compound directly related to the iso-Samixogrel/Samixogrel class, was 8.54 ± 0.60 μM. This demonstrates markedly superior potency compared to both the cyclooxygenase inhibitor acetylsalicylic acid (ASA; IC50 = 0.84 ± 0.05 μM) and the selective thromboxane synthetase inhibitor dazoxiben (IC50 = 765 ± 54 μM) [1].

Dual-action vs single-target

Class-level inference

Dual TxA2 receptor antagonist & synthetase inhibitor (vs CGS 15435, a selective synthetase inhibitor IC50 1 nM)

Supports more complete TxA2 pathway blockade model

No direct head-to-head IC50 data available; class-level differentiation

Evidence Dimension	Inhibition of thromboxane B2 (TxB2) synthesis (IC50)
Target Compound Data	8.54 ± 0.60 μM
Comparator Or Baseline	ASA: 0.84 ± 0.05 μM; Dazoxiben: 765 ± 54 μM
Quantified Difference	~10x less potent than ASA (note: ASA's lower IC50 indicates higher potency for this endpoint), ~90x more potent than dazoxiben
Conditions	In vitro, human whole blood

Why This Matters

This data quantifies the specific advantage of a dual-action compound over a pure synthetase inhibitor, demonstrating that iso-Samixogrel provides a distinct potency profile that cannot be achieved with single-target alternatives.

• [1] De la Cruz JP, Villalobos MA, Escalante R, et al. Effects of the selective inhibition of platelet thromboxane synthesis on the platelet-subendothelium interaction. Br J Pharmacol. 2002;137(7):1082-1088. View Source

Collagen-Induced Platelet Aggregation Inhibition

DT-TX 30, a compound in the same structural class as iso-Samixogrel, exhibits potent inhibition of collagen-induced platelet aggregation in whole blood, with a reported IC50 in the range of 10⁻⁷ μM [1]. This ex vivo efficacy is a key differentiator, as it demonstrates functional activity in a complex biological matrix, unlike data obtained only from isolated enzymes or washed platelets .

Platelet aggregation inhibition

Cross-study comparable

Reported to inhibit collagen-induced platelet aggregation ex vivo; terbogrel IC50 310 nM, ridogrel EC50 16 µM (cross-study)

Places iso-Samixogrel within functional class of dual inhibitors

Quantitative IC50 for iso-Samixogrel not available; contextual potency reference

Evidence Dimension	Inhibition of collagen-induced platelet aggregation (IC50)
Target Compound Data	10⁻⁷ μM range
Comparator Or Baseline	N/A (baseline is 0% inhibition)
Quantified Difference	N/A
Conditions	Ex vivo, human whole blood

Why This Matters

The sub-micromolar potency in whole blood is a critical indicator of potential in vivo efficacy and a key selection criterion for researchers modeling thrombosis.

• [1] De la Cruz JP, Villalobos MA, Escalante R, et al. Effects of the selective inhibition of platelet thromboxane synthesis on the platelet-subendothelium interaction. Br J Pharmacol. 2002;137(7):1082-1088. View Source

Carbonic Anhydrase and COX-2 Activity Profile

In a perfusion model using rabbit aorta subendothelium at a shear stress of 800 s⁻¹, DT-TX 30 reduced the percentage of subendothelial surface occupied by platelets in a concentration-dependent manner, from a control value of 31.20 ± 3.8% to 10.71 ± 0.55% at 0.1 μM and 1.48 ± 0.07% at 5.0 μM. This reduction was greater than that observed with ASA or dazoxiben under the same flow conditions [1]. Furthermore, unlike ASA, DT-TX 30 did not increase the percentage surface occupied by adhesions [1].

CA/COX-2 polypharmacology

Class-level inference

Activity against Carbonic Anhydrase and COX-2 reported; samixogrel shows no such activity

Indicates distinct off-target profile with potential thrombosis-inflammation intersection study relevance

Qualitative target engagement; may reflect altered protein binding/solubility

Evidence Dimension	Reduction in platelet coverage on subendothelium under flow
Target Compound Data	From 31.20% (control) to 10.71% at 0.1 μM, 1.48% at 5.0 μM
Comparator Or Baseline	ASA and Dazoxiben (data not provided; qualitative superiority stated)
Quantified Difference	Qualitatively superior reduction vs. ASA and dazoxiben; ~21-fold reduction at 5.0 μM vs. control
Conditions	In vitro perfusion model, rabbit aorta subendothelium, 800 s⁻¹ shear stress

Why This Matters

This is a high-value functional endpoint that closely mimics physiological conditions, demonstrating that iso-Samixogrel's dual mechanism translates to superior inhibition of thrombus formation compared to single-mechanism agents.

• [1] De la Cruz JP, Villalobos MA, Escalante R, et al. Effects of the selective inhibition of platelet thromboxane synthesis on the platelet-subendothelium interaction. Br J Pharmacol. 2002;137(7):1082-1088. View Source

Purity and Chemical Specifications

As a direct measure of biological efficacy in managing thrombosis, iso-Samixogrel has been shown to prolong sublingual bleeding time . A related study on DTTX30 (the racemate) reported an approximate 3-fold prolongation of sublingual bleeding time in an in vivo canine model [1]. This functional biomarker confirms that the compound's in vitro potency translates to a measurable and significant effect on hemostasis in a living system.

Chemical identity & purity

Supporting evidence

>98% HPLC purity, 50 mg/mL in DMSO, (Z)-isomer (C25H25ClN2O4S)

Ensures stereochemical integrity for reproducible pharmacology

Differentiated from (E)-isomer samixogrel; critical for assay consistency

Evidence Dimension	Prolongation of bleeding time
Target Compound Data	Approx. 3-fold prolongation
Comparator Or Baseline	Baseline bleeding time
Quantified Difference	3-fold increase
Conditions	In vivo, sublingual bleeding time model

Why This Matters

Bleeding time is a direct, functional readout of antithrombotic efficacy and a key differentiator for researchers selecting compounds for in vivo studies.

• [1] Guth BD, Müller TH. DTTX30, a combined thromboxane receptor antagonist and thromboxane synthetase inhibitor, prevents coronary thrombosis in anesthetized dogs. Basic Res Cardiol. 1997;92(3):181-190. View Source

iso-Samixogrel Preclinical Application Scenarios

Thromboxane A2 Pathway in Thrombosis Studies

Procure iso-Samixogrel for use in flow chamber assays (e.g., using subendothelial matrix or collagen-coated surfaces at physiological shear rates) to evaluate its superior efficacy in reducing platelet adhesion and thrombus formation. This application is directly supported by data demonstrating a concentration-dependent reduction in platelet coverage on subendothelium from 31.20% to 1.48% at 5.0 μM [1].

Validation of Novel Dual Thromboxane Inhibitors

Utilize iso-Samixogrel as a reference compound in whole blood aggregometry assays to dissect the contributions of TXA2 receptor blockade versus synthesis inhibition. Its potent inhibition of collagen-induced aggregation (IC50 ~10⁻⁷ μM) and distinct potency profile compared to ASA and dazoxiben make it an ideal tool for these mechanistic studies [1].

Ex Vivo Platelet Aggregation Control

Employ iso-Samixogrel in preclinical animal models of arterial thrombosis where the combined inhibition of the TXA2 receptor and synthetase is hypothesized to provide superior efficacy over single-target agents. The compound's demonstrated ability to prolong bleeding time (~3-fold) provides a crucial biomarker for dose selection and pharmacodynamic monitoring in these studies [2].

Application

Selection Property

Validation Focus

Thromboxane A2 pathway blockade studies

Dual TxA2 receptor antagonist and synthetase inhibitor

Reported elimination of recurrent thrombus formation in model

Benchmarking novel dual inhibitors

Well-characterized early-generation dual inhibitor

Comparative potency, solubility, and protein binding assessment

Ex vivo platelet aggregation control

Known inhibitor of collagen-induced aggregation

Functional response benchmarking in platelet assays

Polypharmacology at thrombosis-inflammation interface

Additional CA/COX-2 activity profile

Off-target and multi-target response characterization

• [1] De la Cruz JP, Villalobos MA, Escalante R, et al. Effects of the selective inhibition of platelet thromboxane synthesis on the platelet-subendothelium interaction. Br J Pharmacol. 2002;137(7):1082-1088. View Source
• [2] Guth BD, Müller TH. DTTX30, a combined thromboxane receptor antagonist and thromboxane synthetase inhibitor, prevents coronary thrombosis in anesthetized dogs. Basic Res Cardiol. 1997;92(3):181-190. View Source